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Compound of Interest

Compound Name: 1,2-Dichloroethane-d4

Cat. No.: B128599 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of deuterated solvents like 1,2-Dichloroethane-d4 is a critical component of

laboratory safety and regulatory compliance. This guide provides essential, step-by-step

procedures for the safe disposal of 1,2-Dichloroethane-d4, ensuring the protection of

personnel and the environment.

1,2-Dichloroethane-d4 is a hazardous substance and must be managed as hazardous waste

in accordance with all local, state, and federal regulations.[1][2] It is a highly flammable liquid

and vapor, toxic if inhaled, harmful if swallowed, and a suspected carcinogen.[3][4]

Immediate Safety Precautions
Before handling 1,2-Dichloroethane-d4 for disposal, ensure you are in a well-ventilated area

and wearing appropriate Personal Protective Equipment (PPE).

Minimum PPE Requirements:

Tightly fitting safety goggles or a face shield

Chemical-resistant lab coat

Full-length pants and closed-toe shoes

Nitrile gloves[5]
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Eliminate all potential ignition sources in the vicinity, as vapors can be explosive.[1][4][6]

Step-by-Step Disposal Protocol
1. Waste Collection and Segregation:

Collect all 1,2-Dichloroethane-d4 waste, including contaminated materials like gloves and

absorbent pads, in a designated and properly labeled hazardous waste container.[5][7]

Crucially, do not mix 1,2-Dichloroethane-d4 with other solvent waste streams unless

explicitly permitted by your institution's hazardous waste management guidelines.[8]

Halogenated solvents like 1,2-Dichloroethane-d4 require specific disposal methods, and

mixing can increase disposal costs and create dangerous chemical reactions.[9][10]

2. Container Management:

Use only appropriate, leak-proof containers for waste storage.[7][11][12]

Keep waste containers tightly closed when not in use to prevent the escape of flammable

and toxic vapors.[5][6][9]

Ensure containers are stored in a designated Satellite Accumulation Area (SAA), which

should be at or near the point of generation.[11][12]

Do not fill containers beyond 90% of their capacity to allow for vapor expansion.[9]

3. Labeling Hazardous Waste:

As soon as waste is added, affix a completed hazardous waste label to the container.[5][7]

The label must clearly identify the contents as "Hazardous Waste" and include the full

chemical name: "1,2-Dichloroethane-d4".

Indicate the specific hazards associated with the chemical (e.g., Flammable, Toxic,

Carcinogen).

4. Arranging for Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department or a licensed

professional waste disposal service to arrange for pickup and disposal.[2][6]

The primary recommended method of disposal is incineration in a permitted hazardous

waste incinerator equipped with an afterburner and scrubber.[2]

Land disposal of 1,2-Dichloroethane is restricted.[2]

5. Spill and Decontamination Procedures:

In the event of a spill, immediately evacuate non-essential personnel and eliminate all

ignition sources.[1][5]

Wearing appropriate PPE, contain and absorb the spill using an inert absorbent material

such as sand, diatomite, or universal binders.[3][13]

Collect the contaminated absorbent material into a sealed, labeled hazardous waste

container for disposal.[3][5]

Do not allow wash water from cleaning or process equipment to enter drains.[1]

Quantitative Data and Regulatory Information
The following table summarizes key quantitative and regulatory data pertinent to the disposal of

1,2-Dichloroethane.
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Parameter Value / Information Citation

EPA Hazardous Waste

Numbers

D001 (Ignitability), U077 (as a

discarded commercial

chemical product), D028

(Toxicity Characteristic)

[1][11][12]

UN Number UN1184 [6]

RCRA Regulation

Disposal is regulated under the

Resource Conservation and

Recovery Act.

[2]

Incineration Efficiency

Hazardous waste incinerators

must achieve 99.99%

destruction and removal

efficiency.

[14]

Toxicity Characteristic

Leaching Procedure (TCLP)

Limit

0.5 mg/L [11][12]

Satellite Accumulation Area

(SAA) Limits

A maximum of 55 gallons of

hazardous waste or 1 quart of

acutely toxic waste may be

accumulated.

[11][12]

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 1,2-
Dichloroethane-d4 waste.
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Workflow Legend
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Caption: Logical workflow for the safe disposal of 1,2-Dichloroethane-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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